Cas no 1806749-38-1 (3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1806749-38-1
• MF: C₇HClF₃IN₂O₄
• MW: 396.446523427963
• CID: 4834728
• Update Time: 2025-07-18

3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C7HClF3IN2O4/c8-4(15)2-1-3(12)6(18-7(9,10)11)13-5(2)14(16)17/h1H
• InChI Key： PGATYFKSULKLFU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)C([N+](=O)[O-])=NC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3.7
• Topological Polar Surface Area: 85

Additional information on 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

Comprehensive Overview of 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1806749-38-1)

The compound 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1806749-38-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with iodo, nitro, trifluoromethoxy, and carbonyl chloride functional groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride has surged, driven by advancements in drug discovery and precision agriculture. This compound's electron-withdrawing and sterically demanding substituents enhance its reactivity, enabling selective modifications in multi-step synthetic routes. Its CAS No. 1806749-38-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The trifluoromethoxy group in this compound is particularly noteworthy, as it imparts metabolic stability and lipophilicity—key properties for bioactive molecules. This aligns with current trends in fluorine chemistry, a hot topic in pharmaceutical R&D. Additionally, the nitro and carbonyl chloride moieties offer versatile handles for further derivatization, making CAS No. 1806749-38-1 a focal point for high-throughput screening libraries.

From an industrial perspective, 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride is synthesized under controlled conditions to ensure high purity, a critical factor for GMP compliance in API manufacturing. Its stability under inert atmospheres and compatibility with modern catalytic cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) further elevate its utility. These attributes address common queries in process chemistry forums regarding scalable synthetic methods for heterocyclic compounds.

Environmental and regulatory considerations are also pivotal. The compound’s iodo substituent facilitates radio-labeling studies, aiding ADME (Absorption, Distribution, Metabolism, Excretion) research—a growing niche in preclinical development. Moreover, its nitro group can be reduced to amines, a transformation leveraged in green chemistry initiatives to minimize waste. Such features resonate with searches on sustainable synthesis and eco-friendly reagents.

In summary, 3-Iodo-6-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1806749-38-1) exemplifies innovation in fine chemicals, bridging gaps between academic research and industrial applications. Its multifaceted reactivity and alignment with cutting-edge chemistry trends ensure its prominence in scientific literature and patent filings worldwide.